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Compound of Interest

Compound Name: DTS(FBTTh2)2

Cat. No.: B12056953

Get Quote

An in-depth exploration of the chemical properties, safety data, and applications of the small-

molecule donor DTS(FBTTh2)2, tailored for researchers, scientists, and drug development

professionals.

CAS Number: 1402460-84-7

Material Overview
7,7′-[4,4-Bis(2-ethylhexyl)-4H-silolo[3,2-b:4,5-b′]dithiophene-2,6-diyl]bis[6-fluoro-4-(5′-hexyl-

[2,2′-bithiophen]-5-yl)benzo[c][1][2][3]thiadiazole], commonly known as DTS(FBTTh2)2 or F-

DTS, is a D-A-D (donor-acceptor-donor) type low band-gap small-molecule donor.[1][2] It is a

significant semiconducting material utilized in the fabrication of solution-processed bulk

heterojunction (BHJ) organic solar cells (OSCs).[2][4] Its molecular structure is designed to

facilitate efficient charge transport and light absorption, key characteristics for high-

performance organic photovoltaic devices.[4] The material is noted for its high thermal stability

and tunable crystallinity, which can be enhanced through the use of additives like diiodooctane

(DIO) or by thermal annealing, leading to improved device performance.[2]

Material Safety and Handling
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The material safety data for DTS(FBTTh2)2 indicates that it is not classified as a hazardous

substance or mixture according to Regulation (EC) No. 1272/2008.[1] However, it is classified

as a combustible solid. Standard laboratory safety protocols should be followed, including

wearing appropriate personal protective equipment such as gloves and eye protection.[1]

Handling should be carried out in a well-ventilated area to avoid inhalation of any dust.[1]

Emergency Procedures:

Inhalation: Move the individual to fresh air. Seek medical attention if discomfort persists.[1]

Skin Contact: Rinse the affected area with water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so.[1]

Ingestion: Rinse mouth with water. Seek medical attention if the person feels unwell.[1]

Physicochemical and Electronic Properties
DTS(FBTTh2)2 is a purple, solid powder with the chemical formula C64H72F2N4S8Si and a

molecular weight of 1219.89 g/mol .[2] Its solubility is a critical factor for its application in

solution-processed devices.
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Property Value Reference

CAS Number 1402460-84-7 [2]

Chemical Formula C64H72F2N4S8Si [2]

Molecular Weight 1219.89 g/mol [2]

Physical State Solid: Powder [1]

Color Purple [1]

HOMO Level -5.12 eV [2][3]

LUMO Level -3.34 eV [2][3]

λmax (in chloroform) 590 nm

Solubility

Chloroform:

SolubleChlorobenzene:

Soluble

[2][3]

Applications in Organic Photovoltaics
DTS(FBTTh2)2 is primarily used as a donor material in organic solar cells.[4] It is typically

blended with an acceptor material, such as a fullerene derivative (e.g., PC71BM) or a non-

fullerene acceptor, to form the active layer of the solar cell.[4][5] The performance of these

devices is highly dependent on the morphology of the active layer, which can be optimized

through various processing techniques.[6]

Device Performance
Organic solar cells fabricated with DTS(FBTTh2)2 have demonstrated high power conversion

efficiencies (PCEs). The performance metrics of a typical device are summarized below.
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Parameter Value Reference

Short-Circuit Current (Jsc) 12.8 mA/cm²

Open-Circuit Voltage (Voc) 0.81 V

Fill Factor (FF) 0.68

Power Conversion Efficiency

(PCE)
7.0%

Experimental Protocols
Synthesis of DTS(FBTTh2)2
While detailed synthesis protocols are often proprietary, the general approach involves multi-

step organic synthesis. A key reaction is the Suzuki-Miyaura coupling, which is a versatile

method for creating carbon-carbon bonds. Fine-tuned conditions for these coupling reactions

are crucial for achieving high yields and purity of the final product.

Fabrication of Organic Solar Cells
The following is a generalized workflow for the fabrication of a bulk heterojunction organic solar

cell using DTS(FBTTh2)2.
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Substrate Preparation

Layer Deposition

Post-Fabrication

ITO-coated glass

Substrate Cleaning
(Detergent, DI water, Acetone, IPA)

UV-Ozone or Oxygen Plasma Treatment

Hole Transport Layer (HTL) Deposition
(e.g., PEDOT:PSS)

Active Layer Deposition
(DTS(FBTTh2)2:Acceptor Blend)

Spin Coating

Electron Transport Layer (ETL) Deposition
(e.g., ZnO, Ca)

Cathode Deposition
(e.g., Al)

Thermal Annealing

Device Encapsulation

Characterization
(J-V, EQE, etc.)

Device Testing

Click to download full resolution via product page

Caption: Workflow for Organic Solar Cell Fabrication.
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Physical Processes in a DTS(FBTTh2)2-based Solar
Cell
The operation of an organic solar cell involves a series of photophysical processes. The

following diagram illustrates the key steps from light absorption to charge collection.

Active Layer Processes

1. Photon Absorption 2. Exciton Generation
(in Donor/Acceptor)

hv 3. Exciton Diffusion
to D-A Interface

4. Exciton Dissociation
(Charge Separation) 5. Charge Transport

Holes to Anode
Electrons to Cathode

Recombination
(Loss Mechanism)

6. Charge Collection
at Electrodes

Click to download full resolution via product page

Caption: Photophysical Processes in an Organic Solar Cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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